Cas no 148980-91-0 (O-1-(3-phenoxyphenyl)ethylhydroxylamine)

• Product Name: O-1-(3-phenoxyphenyl)ethylhydroxylamine
• CAS No: 148980-91-0
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 3781961
• PubChem ID: 85692795
• Update Time: 2025-10-28

O-1-(3-phenoxyphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[1-(3-phenoxyphenyl)ethyl]-
• O-1-(3-phenoxyphenyl)ethylhydroxylamine
• O-[1-(3-phenoxyphenyl)ethyl]hydroxylamine
• 148980-91-0
• EN300-1863237

• Inchi： 1S/C14H15NO2/c1-11(17-15)12-6-5-9-14(10-12)16-13-7-3-2-4-8-13/h2-11H,15H2,1H3
• InChI Key： OXOADAHMHZNMJT-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=CC=C(C=1)OC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 229.110278721Da
• Monoisotopic Mass: 229.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.5Ų

Additional information on O-1-(3-phenoxyphenyl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 148980-91-0 and Product Name: O-1-(3-phenoxyphenyl)ethylhydroxylamine

The compound with the CAS number 148980-91-0 and the product name O-1-(3-phenoxyphenyl)ethylhydroxylamine represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The molecular structure of O-1-(3-phenoxyphenyl)ethylhydroxylamine incorporates a phenoxyl group and an ethylhydroxylamine moiety, which are critical for its interaction with biological targets.

In recent years, the study of O-1-(3-phenoxyphenyl)ethylhydroxylamine has been extensively explored in the context of its pharmacological effects. Research has demonstrated that this compound exhibits notable activity in modulating enzymatic pathways and cellular signaling mechanisms. Specifically, its interaction with enzymes such as cytochrome P450 has been a focal point of investigation, as these enzymes play a crucial role in drug metabolism and detoxification processes. The presence of the phenoxyl group in the molecular structure enhances the compound's ability to bind to these enzymes, thereby influencing their catalytic activity.

One of the most compelling aspects of O-1-(3-phenoxyphenyl)ethylhydroxylamine is its potential in the development of novel therapeutic agents. Studies have shown that this compound can act as a modulator of various disease pathways, including those associated with inflammation, neurodegeneration, and metabolic disorders. The hydroxylamine moiety is particularly noteworthy, as it has been identified as a key functional group that contributes to the compound's bioactivity. This moiety is capable of participating in hydrogen bonding interactions, which are essential for stabilizing enzyme-substrate complexes and facilitating enzymatic reactions.

The synthesis of O-1-(3-phenoxyphenyl)ethylhydroxylamine involves a series of well-defined chemical reactions that highlight the compound's synthetic accessibility. The process typically begins with the preparation of 3-phenoxybenzaldehyde, which serves as a precursor for introducing the phenoxyl group into the molecular structure. Subsequent reactions involve nucleophilic substitution and reduction steps to form the ethylhydroxylamine moiety. These synthetic routes have been optimized to ensure high yields and purity, making O-1-(3-phenoxyphenyl)ethylhydroxylamine a viable candidate for further pharmaceutical development.

From a biochemical perspective, O-1-(3-phenoxyphenyl)ethylhydroxylamine has been found to exhibit selective binding affinity towards certain proteins and receptors. This selectivity is crucial for minimizing off-target effects and maximizing therapeutic efficacy. Research has indicated that this compound can interact with proteins involved in cell signaling pathways, leading to changes in cellular behavior that may be beneficial in treating various conditions. For instance, studies have suggested that O-1-(3-phenoxyphenyl)ethylhydroxylamine may inhibit the activity of proteins associated with oxidative stress, thereby protecting cells from damage caused by reactive oxygen species.

The pharmacokinetic properties of O-1-(3-phenoxyphenyl)ethylhydroxylamine have also been thoroughly examined. These studies have revealed that the compound exhibits moderate solubility in both aqueous and lipid environments, which is advantageous for its absorption and distribution within the body. Additionally, its metabolic stability suggests that it can remain active for an extended period, allowing for prolonged therapeutic effects. These pharmacokinetic characteristics make O-1-(3-phenoxyphenyl)ethylhydroxylamine an attractive candidate for oral administration or other non-invasive delivery methods.

In conclusion, O-1-(3-phenoxyphenyl)ethylhydroxylamine (CAS No. 148980-91-0) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features enable it to interact with biological targets in diverse ways, making it valuable for modulating disease pathways and developing new treatments. The ongoing research into this compound underscores its importance in advancing our understanding of biochemical mechanisms and therapeutic interventions.